Cas no 62004-20-0 (2-Butenamide, 2-cyano-3-hydroxy-N-(2-methoxyphenyl)-)

• Product name: 2-Butenamide, 2-cyano-3-hydroxy-N-(2-methoxyphenyl)-
• CAS No: 62004-20-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 460899
• PubChem ID: 71390705

2-Butenamide, 2-cyano-3-hydroxy-N-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, 2-cyano-3-hydroxy-N-(2-methoxyphenyl)-
• 2-cyano-3-hydroxy-N-(2-methoxyphenyl)but-2-enamide
• DTXSID00812605
• 62004-20-0

• Inchi： InChI=1S/C12H12N2O3/c1-8(15)9(7-13)12(16)14-10-5-3-4-6-11(10)17-2/h3-6,15H,1-2H3,(H,14,16)
• InChI Key： PWVJDDKKBZIBIR-UHFFFAOYSA-N
• SMILES： CC(=C(C#N)C(=O)NC1=CC=CC=C1OC)O

Computed Properties

• Exact Mass: 232.08486
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• PSA: 82.35